Cas no 1502445-56-8 (2-(1-aminopropan-2-yl)-6-bromophenol)

• Product Name: 2-(1-aminopropan-2-yl)-6-bromophenol
• CAS No: 1502445-56-8
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5984571
• PubChem ID: 82619021
• Update Time: 2025-06-14

2-(1-aminopropan-2-yl)-6-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminopropan-2-yl)-6-bromophenol
• 1502445-56-8
• EN300-1923099

• Inchi： 1S/C9H12BrNO/c1-6(5-11)7-3-2-4-8(10)9(7)12/h2-4,6,12H,5,11H2,1H3
• InChI Key： VEJXZACKQABZCA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C(C)CN

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(1-aminopropan-2-yl)-6-bromophenol

Recent Advances in the Study of 2-(1-aminopropan-2-yl)-6-bromophenol (CAS: 1502445-56-8)

The compound 2-(1-aminopropan-2-yl)-6-bromophenol (CAS: 1502445-56-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This phenolic derivative, characterized by its unique brominated and aminopropane-substituted structure, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in medicine.

Recent studies have highlighted the synthetic versatility of 2-(1-aminopropan-2-yl)-6-bromophenol, with researchers developing optimized routes for its production. A 2023 publication in the Journal of Medicinal Chemistry described a high-yield, scalable synthesis method that employs palladium-catalyzed cross-coupling reactions to introduce the bromophenol moiety. This advancement has facilitated the production of larger quantities of the compound for further biological testing, addressing previous limitations in supply.

Pharmacological investigations have revealed promising activity for 2-(1-aminopropan-2-yl)-6-bromophenol as a modulator of inflammatory pathways. In vitro studies demonstrate its ability to inhibit key pro-inflammatory cytokines, including TNF-α and IL-6, at micromolar concentrations. Molecular docking simulations suggest that the compound interacts with the allosteric site of the NF-κB signaling complex, providing a potential mechanism for its anti-inflammatory effects. These findings were recently corroborated in a murine model of acute inflammation, where the compound showed dose-dependent reduction in edema formation.

Beyond its anti-inflammatory properties, emerging research indicates potential applications in oncology. Preliminary screening against a panel of cancer cell lines revealed selective cytotoxicity against certain hematological malignancies, particularly in diffuse large B-cell lymphoma (DLBCL) models. The bromophenol moiety appears critical for this activity, as analogs lacking this group show diminished efficacy. Current structure-activity relationship (SAR) studies are exploring modifications to the aminopropane side chain to enhance both potency and selectivity.

Metabolic stability and pharmacokinetic profiling of 2-(1-aminopropan-2-yl)-6-bromophenol present both challenges and opportunities. While the compound demonstrates favorable oral bioavailability in rodent models, its plasma half-life remains suboptimal for chronic dosing regimens. Recent medicinal chemistry efforts have focused on prodrug approaches to address this limitation, with several ester derivatives showing improved pharmacokinetic profiles in preclinical testing.

The safety profile of 2-(1-aminopropan-2-yl)-6-bromophenol has been evaluated in acute and subacute toxicity studies. At therapeutic doses, the compound appears well-tolerated, with no significant hepatotoxicity observed. However, researchers have noted dose-dependent CNS effects at higher concentrations, likely attributable to the compound's ability to cross the blood-brain barrier. This property is now being investigated for potential applications in neuroinflammatory disorders.

Looking forward, the development of 2-(1-aminopropan-2-yl)-6-bromophenol and its derivatives represents an exciting frontier in small-molecule drug discovery. Current research priorities include optimization of its pharmacokinetic properties, expansion of its therapeutic indications, and exploration of combination therapies. With its unique chemical scaffold and demonstrated biological activities, this compound continues to offer valuable insights for medicinal chemists and pharmacologists working at the interface of chemistry and biology.